Cas no 2137552-12-4 (tert-butyl N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-oxopropyl]carbamate)

• Product Name: tert-butyl N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-oxopropyl]carbamate
• CAS No: 2137552-12-4
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 6592519
• PubChem ID: 165462462
• Update Time: 2025-05-20

tert-butyl N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-oxopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137552-12-4
• tert-butyl N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-oxopropyl]carbamate
• EN300-795675

• Inchi： 1S/C11H18N4O3/c1-11(2,3)18-10(17)12-6-8(16)5-9-14-13-7-15(9)4/h7H,5-6H2,1-4H3,(H,12,17)
• InChI Key： AFUCJGOKMONQMX-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1=NN=CN1C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.1Ų

Additional information on tert-butyl N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-oxopropyl]carbamate

Comprehensive Overview of tert-butyl N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-oxopropyl]carbamate (CAS No. 2137552-12-4)

The compound tert-butyl N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-oxopropyl]carbamate (CAS No. 2137552-12-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole ring and a carbamate group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and metabolic disorders.

One of the key reasons for the growing interest in tert-butyl N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-oxopropyl]carbamate is its role in medicinal chemistry. The 1,2,4-triazole moiety is known for its broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after. Additionally, the compound's carbamate group enhances its stability, making it suitable for prodrug development—a hot topic in pharmaceutical formulation.

From a synthetic perspective, CAS No. 2137552-12-4 serves as a valuable building block for organic synthesis. Its reactive sites allow for further functionalization, enabling the creation of diverse derivatives. This is particularly relevant in the context of high-throughput screening (HTS), where researchers rapidly test thousands of compounds for biological activity. The compound's compatibility with modern click chemistry techniques further boosts its utility in combinatorial chemistry.

Another area where tert-butyl N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-oxopropyl]carbamate shows promise is in agrochemical innovation. With the global push toward sustainable farming, there is a surge in demand for eco-friendly pesticides and herbicides. The 1,2,4-triazole core is a common feature in many agrochemicals due to its ability to disrupt pathogen metabolism. This compound could thus contribute to the development of next-generation crop protection agents.

In the realm of material science, this compound's unique properties are being explored for applications such as polymer modification and coating technologies. The carbamate group, in particular, can improve adhesion and durability in industrial coatings—a critical factor for industries like automotive and aerospace. As sustainability becomes a priority, researchers are also investigating its potential in biodegradable materials.

For those sourcing CAS No. 2137552-12-4, it is essential to consider its purity and storage conditions. The compound is typically supplied as a white to off-white powder and should be stored in a cool, dry place to maintain stability. Analytical techniques like HPLC and NMR are commonly used to verify its quality, ensuring it meets the stringent requirements of pharmaceutical-grade intermediates.

In conclusion, tert-butyl N-[3-(4-methyl-4H-1,2,4-triazol-3-yl)-2-oxopropyl]carbamate (CAS No. 2137552-12-4) is a multifaceted compound with applications spanning drug development, agrochemicals, and advanced materials. Its structural features align with current scientific trends, making it a valuable asset for researchers and industries alike. As innovation continues to drive demand for specialized chemicals, this compound is poised to play a pivotal role in shaping future technologies.